5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C18H15ClN2O3S
• Molecular Weight: 374.8 g/mol
• IUPAC Name: (5Z)-5-[(5-chloro-2-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15ClN2O3S/c1-21-17(23)16(10-11-9-12(19)3-8-15(11)22)25-18(21)20-13-4-6-14(24-2)7-5-13/h3-10,22H,1-2H3/b16-10-,20-18?
• InChI Key: XOFNEIDZUISPHY-UDIJICLVSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=C(C=CC(=C2)Cl)O)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=C(C=CC(=C2)Cl)O)SC1=NC3=CC=C(C=C3)OC

Description

5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as CMH, is a thiazolidinone derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been studied for its ability to inhibit various enzymes and proteins, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves its ability to bind to the active site of enzymes and proteins, inhibiting their activity. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to form hydrogen bonds and hydrophobic interactions with the amino acid residues of enzymes and proteins, leading to their inhibition. The specific mechanism of action of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one varies depending on the enzyme or protein being targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one are dependent on the enzyme or protein being targeted. Inhibition of acetylcholinesterase and butyrylcholinesterase has been linked to the treatment of Alzheimer's disease and Parkinson's disease, while inhibition of tyrosinase has been linked to the treatment of cancer. Inhibition of α-glucosidase has been linked to the treatment of diabetes. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments include its high yield and purity, as well as its ability to inhibit various enzymes and proteins. However, the limitations of using 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One direction is the development of new drugs based on 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one's ability to inhibit various enzymes and proteins. Another direction is the study of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one's potential as an antibacterial and antifungal agent. Further research is also needed to determine the safety and efficacy of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one for human use. In addition, the synthesis of new derivatives of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one may lead to compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 5-chloro-2-hydroxybenzaldehyde with 4-methoxyaniline in the presence of an acid catalyst to form a Schiff base. The Schiff base is then reacted with 2-amino-3-methyl-1,3-thiazolidin-4-one in the presence of a base to yield 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. The synthesis of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been optimized to improve its yield and purity, making it a viable compound for further research.

Scientific Research Applications

5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to inhibit various enzymes and proteins, including acetylcholinesterase, butyrylcholinesterase, tyrosinase, and α-glucosidase. These enzymes and proteins are involved in various physiological processes, and their inhibition has been linked to the treatment of Alzheimer's disease, Parkinson's disease, cancer, and diabetes. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been studied for its antibacterial and antifungal properties.